1alpha, 24, 25-Trihydroxy VD2

• Molecular Formula: C28H44O4
• Molecular Weight: 444.6 g/mol
• InChI: InChI=1S/C28H44O4/c1-18(13-15-28(6,32)26(3,4)31)23-11-12-24-20(8-7-14-27(23,24)5)9-10-21-16-22(29)17-25(30)19(21)2/h9-10,13,15,18,22-25,29-32H,2,7-8,11-12,14,16-17H2,1,3-6H3/b15-13+,20-9+,21-10+
• InChIKey: KRGCLKZOZQUAFK-OCXKSUKTSA-N

1alpha,24,25-Trihydroxyvitamin D2 Overview

1alpha,24,25-Trihydroxyvitamin D2 (also known as 1alpha,24,25-trihydroxyergocalciferol or 1,24,25(OH)3D2) is a trihydroxylated secosteroid metabolite of Vitamin D2 (ergocalciferol) [1]. It belongs to the vitamin D family and is characterized by the molecular formula C28H44O4 and a molecular weight of 444.65 g/mol [2]. This compound is primarily recognized as a key intermediate in the catabolic inactivation pathway of the active hormone 1,25-dihydroxyvitamin D2 (1,25(OH)2D2), formed via C-24 hydroxylation by the enzyme CYP24A1 [3]. As such, it is a crucial tool for studying the regulation of vitamin D hormone levels and the downstream inactivation mechanisms that control vitamin D signaling [4].

Metabolic Role

Catabolic intermediate in vitamin D2 inactivation pathway

Enzyme Context

Direct product of CYP24A1 hydroxylation; tracks metabolic flux

Analytical Use

High-purity reference standard for LC-MS/MS method development

• [1] Reddy GS, Tserng KY, Thomas BR, et al. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. doi:10.1021/bi00366a051 View Source
• [2] Adooq Bioscience. 1alpha, 24, 25-Trihydroxy VD2 Datasheet. Catalog No. A14968. View Source
• [3] Endotext. Disorders in Vitamin D Action. MDText.com, Inc.; 2007. View Source
• [4] FoodB. Showing Compound 1-a,24R,25-Trihydroxyvitamin D2 (FDB112230). View Source

Why Generic Vitamin D Analogs Cannot Substitute

Substituting 1alpha,24,25-trihydroxyvitamin D2 with a generic vitamin D analog, such as the active hormone 1,25-dihydroxyvitamin D2 or the D3 counterpart 1,25-dihydroxyvitamin D3, fundamentally alters the experimental outcome. Unlike its active precursors, 1,24,25(OH)3D2 is an established catabolic product, not a primary agonist [1]. While 1,25(OH)2D2 potently stimulates VDR-mediated gene transcription and calcium transport, 1,24,25(OH)3D2 represents a key node in the metabolic pathway responsible for terminating vitamin D signaling [2]. Using an active hormone in place of this metabolite would fail to address questions of hormone inactivation, metabolic flux, or the specific biochemical role of C-24 hydroxylated derivatives. Therefore, for studies focused on CYP24A1 activity, vitamin D catabolism, or the functional distinction between activation and inactivation metabolites, the use of the precise compound is non-negotiable. The quantitative evidence below details this functional divergence.

Target Compound

1α,24,25-Trihydroxyvitamin D2: established catabolic intermediate, does not act as primary VDR agonist

Common Substitute

1,25-Dihydroxyvitamin D2: potent active hormone; strongly activates VDR transcription

Using an active hormone in place of the catabolite may shift metabolic pathway interpretation and alter endpoint response. Substitution risks masking CYP24A1-mediated inactivation signals.

• [1] Endotext. Disorders in Vitamin D Action. MDText.com, Inc.; 2007. View Source
• [2] Reddy GS, Tserng KY, Thomas BR, et al. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. doi:10.1021/bi00366a051 View Source

Key Evidence for Research Procurement

Defined Catabolic Intermediate, Not a Primary Agonist

1alpha,24,25-Trihydroxyvitamin D2 is not a primary agonist like its precursor, 1,25-dihydroxyvitamin D2. Instead, it is a direct product of the catabolic enzyme CYP24A1 acting on 1,25(OH)2D2. In isolated rat kidney perfusion studies, 1,25-dihydroxyvitamin D2 was first hydroxylated at C-24 to form 1,24,25-trihydroxyvitamin D2, which was then further hydroxylated at C-28 and C-26 to form 1,24,25,28-tetrahydroxyvitamin D2 and 1,24,25,26-tetrahydroxyvitamin D2, respectively [1]. This contrasts sharply with the role of 1,25-dihydroxyvitamin D2, which is a potent VDR agonist and calcemic hormone [2].

Metabolic Role Identity

Head-to-head

Catabolic intermediate vs. active agonist: formed by CYP24A1 from 1,25(OH)2D2 in perfused rat kidney

Supports catabolic pathway tracing; not interchangeable with active hormone

Perfused kidney model; compare with 1,25(OH)2D2

Evidence Dimension	Metabolic Role
Target Compound Data	Intermediate in inactivation pathway; formed from 1,25(OH)2D2 via C-24 hydroxylation [1]
Comparator Or Baseline	1,25-dihydroxyvitamin D2 (active hormone)
Quantified Difference	Catabolic intermediate vs. active agonist
Conditions	Isolated perfused rat kidney model

Why This Matters

For studies focused on vitamin D catabolism, this metabolite is essential for tracing the pathway and cannot be replaced by an active agonist.

• [1] Reddy GS, Tserng KY, Thomas BR, et al. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. doi:10.1021/bi00366a051 View Source
• [2] Wang YZ, Li H, Bruns ME, et al. Effect of 1,25,28-trihydroxyvitamin D2 and 1,24,25-trihydroxyvitamin D3 on intestinal calbindin-D9K mRNA and protein: is there a correlation with intestinal calcium transport? J Bone Miner Res. 1993;8(12):1483-1490. doi:10.1002/jbmr.5650081211 View Source

High Purity for Reliable Analytical Studies

Commercially sourced 1alpha,24,25-trihydroxyvitamin D2 is available at a high standard of purity, typically ≥98% as determined by HPLC [1]. This level of purity is critical for ensuring that observed biological effects are attributable to the target metabolite and not confounding impurities. While purity data for in-house synthesized analogs may vary, this commercially defined benchmark provides a reliable starting point for dose-response studies, receptor binding assays, and use as a certified reference standard .

Purity Benchmark

Data to verify

≥98% (HPLC)

Supports reproducible dose-response and reference standard use

Vendor specification; confirm with lot-specific COA

Evidence Dimension	Purity
Target Compound Data	≥98% (HPLC) [1]
Comparator Or Baseline	In-house synthesized analog (variable purity)
Quantified Difference	Guaranteed high purity vs. variable
Conditions	Commercial vendor specification (Adooq, AKSci, InvivoChem)

Why This Matters

Guaranteed high purity minimizes experimental variability and is essential for generating reproducible, publishable data.

• [1] Adooq Bioscience. 1alpha, 24, 25-Trihydroxy VD2 Datasheet. Catalog No. A14968. View Source

Documented Storage Stability for Longitudinal Use

The stability of 1alpha,24,25-trihydroxyvitamin D2 under recommended storage conditions is well-defined by vendors. The lyophilized powder is stable for 36 months when stored at -20°C, desiccated [1]. In solution (e.g., DMSO), it is stable for up to 6 months at -80°C or 1 month at -20°C [2]. This information is crucial for planning long-term experimental series and managing compound libraries, ensuring that the compound's integrity is maintained throughout the study duration. Such data are often not available for less common, custom-synthesized analogs.

Storage Stability

Data to verify

Lyophilized: 36 months at -20°C; Solution: 6 months at -80°C

Supports longitudinal study consistency

Vendor-stated conditions; validate under own storage setup

Evidence Dimension	Stability
Target Compound Data	Lyophilized: 36 months at -20°C; In solution (DMSO): 6 months at -80°C or 1 month at -20°C [1][2]
Comparator Or Baseline	Custom-synthesized analog (unknown stability profile)
Quantified Difference	Documented vs. unknown
Conditions	Vendor-specified storage conditions

Why This Matters

Documented stability reduces the risk of compound degradation, ensuring experimental consistency over time.

• [1] Adooq Bioscience. 1alpha, 24, 25-Trihydroxy VD2 Datasheet. Catalog No. A14968. View Source
• [2] shiji.cnreagent.com. 1alpha,24,25-Trihydroxy VD2 product page. View Source

Synthetic Route Enabled by Published Patent

A patent describes a method for preparing C1-hydroxy-C24-hydroxy-vitamin D analogs, including calcipotriol and tacalcitol, starting from a Vitamin D2 material [1]. This establishes a chemical precedent for introducing hydroxyl groups at the 1 and 24 positions of the vitamin D2 scaffold, confirming the synthetic tractability of this substitution pattern. For researchers requiring larger quantities or specific isotopically-labeled versions, this patent provides a foundational synthetic strategy that can be adapted, whereas novel analogs with no published route may require extensive de novo method development [2].

Synthetic Accessibility

Method context

Patent DE102006047173B4 describes C1- and C24-hydroxylation of vitamin D2 scaffold

Supports scale-up feasibility for custom synthesis

Foundational route; adapt for isotope-labeled versions

Evidence Dimension	Synthetic Accessibility
Target Compound Data	Method for C1- and C24-hydroxylation of Vitamin D2 described [1]
Comparator Or Baseline	Novel vitamin D analog with no published synthesis
Quantified Difference	Published route vs. de novo method required
Conditions	Patent DE102006047173B4

Why This Matters

The existence of a published synthetic route de-risks scale-up and custom synthesis for specialized applications.

• [1] DE102006047173B4. Process for the preparation of an analog of vitamin D. German Patent and Trade Mark Office. View Source
• [2] Horst RL, et al. Synthesis of 1alpha,24(S)-dihydroxy vitamin D2. Typeset.io. View Source

Optimal Research Applications

CYP24A1-Mediated Catabolic Pathway Studies

Use 1alpha,24,25-trihydroxyvitamin D2 as a direct substrate or metabolic standard to investigate the activity of the CYP24A1 enzyme in various tissues or cell lines. Its defined identity as the first product of 1,25(OH)2D2 catabolism allows for precise tracking of metabolic flux and enzyme kinetics, which is not possible when using the active hormone precursor alone [1].

Differentiating Activation vs. Inactivation Metabolites

Employ 1alpha,24,25-trihydroxyvitamin D2 as a negative control or comparator in VDR transactivation assays. By directly contrasting its lack of primary agonist activity with the potent effects of 1,25-dihydroxyvitamin D2, researchers can dissect the structural features required for VDR activation versus those that promote catabolic clearance [2].

LC-MS/MS Method Development and Metabolomics

Utilize the commercially available, high-purity (≥98%) 1alpha,24,25-trihydroxyvitamin D2 as a certified reference standard for the development, calibration, and validation of sensitive LC-MS/MS methods. This enables accurate quantification of this specific catabolite in biological matrices, which is essential for detailed metabolomic profiling of vitamin D status and metabolism [3].

Application

Selection Property

Validation Focus

CYP24A1 catabolic pathway studies

Defined catabolic intermediate identity

Metabolic flux endpoints; enzyme kinetics

VDR activation / inactivation differentiation

Non-agonist catabolite role

Transactivation assay controls; pathway-response interpretation

LC-MS/MS method development

Certified reference standard

Quantification accuracy; matrix-effect review

• [1] Reddy GS, Tserng KY, Thomas BR, et al. Isolation and identification of 1,24,25-trihydroxyvitamin D2, 1,24,25,28-tetrahydroxyvitamin D2, and 1,24,25,26-tetrahydroxyvitamin D2: new metabolites of 1,25-dihydroxyvitamin D2 produced in rat kidney. Biochemistry. 1986;25(18):5328-5336. doi:10.1021/bi00366a051 View Source
• [2] Endotext. Disorders in Vitamin D Action. MDText.com, Inc.; 2007. View Source
• [3] Adooq Bioscience. 1alpha, 24, 25-Trihydroxy VD2 Datasheet. Catalog No. A14968. View Source